Cas no 4247-02-3 (Isobutylparaben)

Isobutylparaben Properties

Names and Identifiers

• Isobutyl 4-hydroxybenzoate
• 4-HYDROXYBENZOIC ACID ISOBUTYL ESTER
• ISOBUTYLPARABEN
• ISOBUTYL P-HYDROXYBENZOATE
• 2-methylpropyl4-hydroxybenzoate
• 4-hydroxy-benzoicaci2-methylpropylester
• Benzoicacid,4-hydroxy-,2-methylpropylester
• p-hydroxybenzoicacidisobutylester
• p-hydroxy-benzoicaciisobutylester
• p-oxybenzoesaureisobutylester
• PARA-HYDROXYBENZOICACIDISO-BUTYLESTER
• lsolbutyl p-hydroxybenzoate
• 4-Hydroxybenzoic acid isobutyl
• p-Hydroxybenzoic acid isobutyl
• Isobutyl 4-Hydroxybenzoate [for Biochemical Research]
• lsobutylparaben
• 2-Methylpropyl 4-hydroxybenzoate
• 2-Methylpropyl 4-Hydroxybenzoate (Isobutyl Parahydroxybenzoate)
• +Expand

• MDL： MFCD00020167
• InChIKey： XPJVKCRENWUEJH-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c1-8(2)7-14-11(13)9-3-5-10(12)6-4-9/h3-6,8,12H,7H2,1-2H3
• SMILES： O=C(OCC(C)C)C1=CC=C(O)C=C1
• BRN： 2642305

Computed Properties

• Exact Mass: 194.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.094
• Heavy Atom Count: 14
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 46.5
• Molecular Weight: 194.23

Experimental Properties

• LogP: 2.20500
• PSA: 46.53000
• Refractive Index: 1.524
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 302.3 °C at 760 mmHg
• Melting Point: 75-80 °C
• Flash Point: 125.4 °C
• Color/Form: White crystalline powder
• Solubility: Solubility in water (g/100mg)
• Density: 1.1050

Isobutylparaben Security Information

• Symbol: GHS07
• RTECS：DH2247000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R51/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H303,H401
• Warning Statement： P273,P312,P501
• Prompt：warning
• Storage Condition：0-6°C
• PackingGroup：Ⅲ
• Risk Phrases： 51/53
• Signal Word：Warning
• HazardClass：9

Isobutylparaben Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters